Cas no 25176-72-1 (propanenitrile, 3-(2-benzothiazolylthio)- (9ci))

• Product Name: propanenitrile, 3-(2-benzothiazolylthio)- (9ci)
• CAS No: 25176-72-1
• MF: C₁₀H₈N₂S₂
• MW: 220.313919067383
• CID: 913617
• PubChem ID: 1796554
• Update Time: 2025-04-19

propanenitrile, 3-(2-benzothiazolylthio)- (9ci) Chemical and Physical Properties

Names and Identifiers

• propanenitrile, 3-(2-benzothiazolylthio)- (9ci)
• 3-(1,3-benzothiazol-2-ylsulfanyl)propanenitrile
• WICPQXGTHCPTGL-UHFFFAOYSA-N
• Propanenitrile, 3-(2-benzothiazolylthio)-
• SCHEMBL11848946
• beta-(2-Benzothiazolyl)mercaptopropionitrile
• 3-benzothiazol-2-ylthiopropanenitrile
• HMS562I07
• Z19653832
• DTXSID20365168
• 25176-72-1
• 3-(Benzo[d]thiazol-2-ylthio)propanenitrile
• 3-(2-BENZOTHIAZOLYLTHIO)PROPIONITRILE
• AKOS000216423
• Maybridge1_007399

• Inchi： 1S/C10H8N2S2/c11-6-3-7-13-10-12-8-4-1-2-5-9(8)14-10/h1-2,4-5H,3,7H2
• InChI Key： WICPQXGTHCPTGL-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC=CC1=2)SCCC#N

Computed Properties

• Exact Mass: 220.01304
• Monoisotopic Mass: 220.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 90.2Ų

Experimental Properties

• PSA: 36.68